Cas no 355396-92-8 (1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine)

1-(1,3-Benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine is a synthetic amine derivative featuring a benzodioxole and a substituted benzyl moiety. This compound exhibits structural versatility, making it a valuable intermediate in pharmaceutical and organic synthesis. The presence of both ethoxy and methoxy substituents enhances its solubility and reactivity, facilitating further functionalization. Its benzodioxole core contributes to potential bioactivity, while the methanamine linker allows for diverse chemical modifications. The compound’s well-defined structure ensures consistency in research applications, particularly in the development of novel therapeutic agents or as a building block for complex molecules. Its stability under standard conditions further supports its utility in laboratory settings.

1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine structure

355396-92-8 structure

Product Name:1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine

CAS No:355396-92-8

MF:C₁₈H₂₁NO₄

MW:315.36364531517

CID:3072148

PubChem ID:121230526

Update Time:2025-10-31

1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine Chemical and Physical Properties

Names and Identifiers

- 1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine
- 355396-92-8
- N-(3-Ethoxy-4-methoxybenzyl)-N-methylbenzo[d][1,3]dioxol-5-amine
- MDL： MFCD02040870
- Inchi： 1S/C18H21NO4/c1-4-21-17-9-13(5-7-15(17)20-3)11-19(2)14-6-8-16-18(10-14)23-12-22-16/h5-10H,4,11-12H2,1-3H3
- InChI Key： LEKZOHOBSYLAGI-UHFFFAOYSA-N
- SMILES： O1COC2=CC=C(C=C12)N(C)CC1C=CC(=C(C=1)OCC)OC

Computed Properties

Exact Mass: 315.14705815Da
Monoisotopic Mass: 315.14705815Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 40.2Å²

1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM518853-1g	N-(3-Ethoxy-4-methoxybenzyl)-N-methylbenzo[d][1,3]dioxol-5-amine	355396-92-8	97%	1g	$336	2022-06-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1428587-1g	1-(Benzo[d][1,3]dioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine	355396-92-8	97%	1g	￥2797.00	2024-05-17

1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine Related Literature

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Additional information on 1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine

Research Brief on 1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine (CAS: 355396-92-8)

1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine (CAS: 355396-92-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its role as a modulator of neurotransmitter systems, particularly in the context of neurological and psychiatric disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The compound's structure features a benzodioxole moiety linked to a methanamine group, which is further substituted with ethoxy and methoxy benzyl groups. This unique chemical architecture suggests potential interactions with various biological targets, including monoamine transporters and receptors. Recent synthetic efforts have optimized the yield and purity of 355396-92-8, enabling more robust preclinical evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure batch-to-batch consistency.

In vitro studies have demonstrated that 1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine exhibits affinity for serotonin and dopamine transporters, with IC50 values in the low micromolar range. These findings suggest its potential utility in modulating mood and cognition, although further selectivity profiling is required to minimize off-target effects. Additionally, preliminary animal models of depression and anxiety have shown promising behavioral outcomes following administration of the compound, though dose-dependent side effects such as locomotor alterations have been noted.

Recent advancements in molecular docking simulations have provided insights into the binding interactions of 355396-92-8 with its putative targets. Computational models indicate that the ethoxy and methoxy substituents play a critical role in stabilizing ligand-receptor complexes, particularly within the hydrophobic pockets of monoamine transporters. These insights are guiding the design of next-generation analogs with improved pharmacokinetic properties and reduced toxicity profiles.

Despite these promising developments, challenges remain in translating the preclinical findings into clinical applications. Issues such as metabolic stability, blood-brain barrier permeability, and potential drug-drug interactions need to be addressed. Collaborative efforts between academic researchers and pharmaceutical companies are underway to advance the compound through the drug development pipeline. Future research directions include structural optimization, comprehensive toxicology studies, and the exploration of combination therapies.

In conclusion, 1-(1,3-benzodioxol-5-yl)-N-(3-ethoxy-4-methoxybenzyl)methanamine represents a compelling candidate for further investigation in the treatment of neuropsychiatric disorders. Its multifaceted interactions with neurotransmitter systems underscore the importance of continued research to unlock its full therapeutic potential. This brief highlights the need for interdisciplinary collaboration to overcome existing challenges and accelerate the development of this promising compound.